Cas no 89469-52-3 (4-Cyano-2-methoxybenzoic acid)

4-Cyano-2-methoxybenzoic acid structure
4-Cyano-2-methoxybenzoic acid structure
Product Name:4-Cyano-2-methoxybenzoic acid
CAS No:89469-52-3
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD11520909
CID:599537
PubChem ID:15166004
Update Time:2024-10-26

4-Cyano-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-2-methoxybenzoic acid
    • Benzoic acid, 4-cyano-2-methoxy-
    • 2-Methoxy-4-cyanobenzoic acid
    • 4-cyano-2-methoxy benzoic acid
    • 2-methoxy-4-cyano-benzoic acid
    • 2-methoxy-4-cyano benzoic acid
    • ZMYZUBQHLGJMDS-UHFFFAOYSA-N
    • 4810AC
    • ST24043667
    • 4-Cyano-2-methoxybenzoic acid (ACI)
    • CL9446
    • DB-340221
    • EN300-114499
    • 4-Cyano-2-methoxybenzoicacid
    • SY111581
    • DS-16537
    • SCHEMBL1614434
    • AKOS006324518
    • 89469-52-3
    • Z1198330390
    • DTXSID30569433
    • CS-W022170
    • MFCD11520909
    • MDL: MFCD11520909
    • Inchi: 1S/C9H7NO3/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: ZMYZUBQHLGJMDS-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(OC)C(C(O)=O)=CC=1

Computed Properties

  • Exact Mass: 177.042593085g/mol
  • Monoisotopic Mass: 177.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 70.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 348.8±32.0 °C at 760 mmHg
  • Flash Point: 164.8±25.1 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Cyano-2-methoxybenzoic acid Pricemore >>

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4-Cyano-2-methoxybenzoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cuprous cyanide Solvents: Water ;  < 5 °C
1.2 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  < 5 °C
1.3 Solvents: Water ;  5 h, < 5 °C
Reference
Glycosyl ortho-methoxybenzoates: A new catalytically activated glycosyl donor with an easily removable and recyclable leaving group
Kristensen, Steffan K.; Salamone, Stephane; Rasmussen, Michelle R.; Marqvorsen, Mikkel; Jensen, Henrik Helligsoe, European Journal of Organic Chemistry, 2016, 2016(32), 5365-5376

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Oxygen Catalysts: Uranyl acetate Solvents: Acetone ;  3 d, 1 atm, rt
1.2 Solvents: Dichloromethane ;  rt
Reference
Stepwise benzylic oxygenation via uranyl-photocatalysis
Hu, Deqing; Jiang, Xuefeng, Green Chemistry, 2022, 24(1), 124-129

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water
1.2 Reagents: Cuprous cyanide
Reference
An adventitious synthesis of a 5-methylimidazo[4,5-c]pyridine derivative
Barraclough, Paul; Iyer, Ramachandran; Lindon, John C.; Williams, Janet M., Tetrahedron Letters, 1986, 27(49), 5997-6000

4-Cyano-2-methoxybenzoic acid Raw materials

4-Cyano-2-methoxybenzoic acid Preparation Products

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